Cas no 2228238-42-2 (3-(4-aminobutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-aminobutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228238-42-2
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 6179270
• PubChem ID: 165970560
• Update Time: 2025-05-25

3-(4-aminobutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2228238-42-2
• EN300-2005783

• Inchi： 1S/C10H21NO2S/c1-10(2)9(5-3-4-7-11)6-8-14(10,12)13/h9H,3-8,11H2,1-2H3
• InChI Key： ADCNLXVRWYVPIH-UHFFFAOYSA-N
• SMILES： S1(CCC(CCCCN)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 219.12930009g/mol
• Monoisotopic Mass: 219.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(4-aminobutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

3-(4-Aminobutyl)-2,2-Dimethyl-1λ6-Thiolane-1,1-Dione: A Comprehensive Overview

The compound 3-(4-aminobutyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No. 2228238-42-2) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane derivatives, which are known for their versatile reactivity and structural diversity. The molecule's structure features a thiolane ring system (a five-membered sulfur-containing ring) with two ketone groups (diones) at the 1-position and an aminoalkyl substituent at the 3-position. This combination of functional groups makes it a valuable substrate for further chemical modifications and bioactive explorations.

Recent studies have highlighted the importance of thiolane derivatives in drug discovery and development. The presence of the amino group in 3-(4-aminobutyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione introduces additional reactivity and potential for bioavailability enhancement. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and neuroprotective agents. The compound's ability to undergo various transformations, such as nucleophilic additions and cyclizations, has made it a focal point in medicinal chemistry.

The synthesis of 3-(4-aminobutyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione typically involves multi-step processes that combine organocatalytic reactions with traditional synthetic methods. One notable approach utilizes the Michael addition reaction to introduce the aminoalkyl group onto the thiolane framework. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The use of sustainable catalysts and green chemistry principles in these syntheses aligns with current trends toward environmentally friendly manufacturing practices.

In terms of biological activity, 3-(4-aminobutyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione has shown promising results in preclinical studies. Its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress has been extensively investigated. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its neuroprotective effects have been explored in models of neurodegenerative diseases such as Alzheimer's disease.

The compound's structural versatility also extends to its application in materials science. Researchers have explored its use as a building block for advanced materials such as polymers and nanoparticles. For example, its ability to form covalent networks through Michael addition reactions has led to the development of novel polymeric materials with tunable mechanical properties. These materials hold promise for applications in drug delivery systems and tissue engineering.

From an industrial perspective, 3-(4-aminobutyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione is increasingly being recognized for its role in fine chemical synthesis. Its compatibility with various functional groups makes it an ideal intermediate for producing complex molecules with high precision. The compound's stability under mild reaction conditions further enhances its utility in large-scale manufacturing processes.

In conclusion, 3-(4-Aminobutyl)-2,2-Dimethyl-1λ6-Thiolane-1,1-Dione (CAS No. 2228238-42-2) stands out as a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups and structural flexibility positions it as a valuable tool in drug discovery, materials science, and industrial synthesis. As research continues to uncover new applications and mechanisms of action for this compound, its importance in both academic and industrial settings is expected to grow further.